(S)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate

• IUPAC Name: tert-butyl (2S)-2-(bromomethyl)morpholine-4-carboxylate
• InChI: InChI=1S/C10H18BrNO3/c1-10(2,3)15-9(13)12-4-5-14-8(6-11)7-12/h8H,4-7H2,1-3H3/t8-/m1/s1
• InChI Key: RLXCSEPIBOWMOJ-MRVPVSSYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC(C1)CBr
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCO[C@@H](C1)CBr
• Molecular Formula: C10H18BrNO3
• DSSTOX Substance ID: DTXSID50740404
• Molecular Weight: 280.16 g/mol
• CAS RN: 919286-71-8

Description

(S)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate, also known as (S)-BMMC, is an organic compound belonging to the morpholine family of molecules. It is a versatile compound used in various scientific applications, including organic synthesis and drug discovery. It has a wide range of applications in the fields of chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Synthesis of Bioactive Molecules

. The presence of the tert-butyl group in the compound provides steric bulk that can be useful in stereoselective synthesis, making it a valuable intermediate for constructing complex, chiral drug molecules.

Development of Chiral Ligands

Chiral ligands are crucial for asymmetric synthesis, which is vital for producing enantiomerically pure substances. .

Solid-Phase Peptide Synthesis

The bromomethyl group in the compound can act as an anchoring point for solid supports in solid-phase peptide synthesis (SPPS). .

Labeling of Biomolecules

.

Advanced Material Synthesis

.

Agricultural Chemistry

In agricultural chemistry, morpholine derivatives serve as intermediates in the synthesis of fungicides, herbicides, and growth regulators. .

Neurochemical Research

.

Environmental Science

.

Synthesis routes and methods

Procedure details

To a cooled (0° C.) solution of 2-hydroxymethylmorpholine-4-carboxylic acid tert-butyl ester (1.04 g, 4.79 mmol, see Step 1) in dichloromethane (20 mL) was added CBr4 (1.98 g, 5.98 mmol). After stirring the mixture for 10 minutes, triphenylphosphine (2.20 g, 8.38 mmol) was added portion-wise. The reaction mixture was stirred at 0° C. for 6 hours and then allowed to warm to room temperature and stirred for 60 hours. The mixture was concentrated under reduced pressure and then diluted with ether. The crude mixture was filtered and the filtrate was concentrated to afford the crude product, which was chromatographed on Biotage eluting with dichloromethane. The desired fractions were combined and concentrated to yield 0.50 g of product (37% yield).